Cas no 1284216-74-5 (4-Methyl-3-(2-oxopropyl)benzonitrile)

• Product Name: 4-Methyl-3-(2-oxopropyl)benzonitrile
• CAS No: 1284216-74-5
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 5004491
• Update Time: 2025-06-08

4-Methyl-3-(2-oxopropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3-(2-oxopropyl)benzonitrile

• Inchi： 1S/C11H11NO/c1-8-3-4-10(7-12)6-11(8)5-9(2)13/h3-4,6H,5H2,1-2H3
• InChI Key： BUZICKPPDHFWLZ-UHFFFAOYSA-N
• SMILES： O=C(C)CC1C=C(C#N)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 1.6
• Topological Polar Surface Area: 40.9

Additional information on 4-Methyl-3-(2-oxopropyl)benzonitrile

Introduction to 4-Methyl-3-(2-oxopropyl)benzonitrile (CAS No: 1284216-74-5)

4-Methyl-3-(2-oxopropyl)benzonitrile, identified by its Chemical Abstracts Service (CAS) number 1284216-74-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its benzonitrile core structure modified with a methyl group at the 4-position and an acetoxypropyl group at the 3-position, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 4-Methyl-3-(2-oxopropyl)benzonitrile consists of a benzene ring substituted with a nitrile group (–CN) at the 3-position and an isobutyl group derived from 2-oxopropyl (–CH₂CH₂COCH₃) at the 4-position. This configuration imparts distinct reactivity, making it a versatile building block for constructing more complex molecules. The presence of both electron-withdrawing (nitrile) and electron-donating (methyl) groups on the aromatic ring enhances its utility in various synthetic pathways, particularly in cross-coupling reactions and heterocyclic compound synthesis.

In recent years, 4-Methyl-3-(2-oxopropyl)benzonitrile has been explored as a key intermediate in the development of novel pharmaceutical agents. Its structural features align well with the design principles of bioactive molecules, offering potential applications in targeting various biological pathways. For instance, studies have indicated its utility in synthesizing derivatives with anti-inflammatory and antimicrobial properties. The nitrile group serves as a versatile handle for further functionalization, enabling the creation of molecules with enhanced binding affinity to biological targets.

One of the most compelling aspects of 4-Methyl-3-(2-oxopropyl)benzonitrile is its role in facilitating transition-metal-catalyzed reactions, which are pivotal in modern drug discovery. The benzonitrile moiety can undergo palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, to introduce aryl or vinyl groups at specific positions. This capability is particularly valuable for constructing complex drug scaffolds that mimic natural products or known bioactive compounds. Additionally, the acetoxypropyl side chain provides opportunities for further derivatization via ester hydrolysis or transesterification, allowing for fine-tuning of physicochemical properties like solubility and metabolic stability.

The synthesis of 4-Methyl-3-(2-oxopropyl)benzonitrile typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes the Friedel-Crafts alkylation of benzonitrile with isobutylene to introduce the methyl group at the 4-position, followed by nucleophilic substitution or condensation reactions to install the 2-oxopropyl moiety. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, reducing byproduct formation and enhancing overall yields. Such improvements are crucial for large-scale production and cost-effective application in pharmaceutical manufacturing.

Recent research has also highlighted the potential of 4-Methyl-3-(2-oxopropyl)benzonitrile in materials science applications beyond pharmaceuticals. Its ability to participate in polymerization reactions and form coordination complexes with metal ions makes it a candidate for developing novel functional materials. For example, researchers have investigated its incorporation into conductive polymers or metal-organic frameworks (MOFs), where its rigid aromatic core and polar functional groups contribute to enhanced material properties such as thermal stability and electronic conductivity.

In conclusion, 4-Methyl-3-(2-oxopropyl)benzonitrile (CAS No: 1284216-74-5) represents a significant compound in synthetic chemistry with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse functionalization strategies, making it an indispensable tool for medicinal chemists and materials scientists alike. As research continues to uncover new synthetic methodologies and applications, this compound is poised to play an increasingly important role in advancing chemical innovation.